Cas no 30369-04-1 (1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-)

1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)- structure
30369-04-1 structure
Product name:1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-
CAS No:30369-04-1
MF:C21H37Cl3N4
MW:451.904282331467
CID:315329

1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-
    • 2-amino-4-heptadecyl-6-trichloromethyl-symm-triazine
    • 1,3,5-Triazin-2-amine, 4-heptadecyl-6-(trichloromethyl)-
    • Inchi: 1S/C21H37Cl3N4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19(21(22,23)24)28-20(25)27-18/h2-17H2,1H3,(H2,25,26,27,28)
    • InChI Key: YSRVSMKUAOINGW-UHFFFAOYSA-N
    • SMILES: N1=C(C(Cl)(Cl)Cl)N=C(CCCCCCCCCCCCCCCCC)N=C1N

Computed Properties

  • Exact Mass: 450.20881
  • Monoisotopic Mass: 450.20838
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Density: 1.12
  • Melting Point: 162-163 °C(Solv: ethanol (64-17-5); water (7732-18-5))
  • Boiling Point: 540.9°Cat760mmHg
  • Flash Point: 280.9°C
  • Refractive Index: 1.521
  • PSA: 64.69
  • pka: 2.63±0.10(Predicted)

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